Cas no 29949-72-2 (Phosphine, butylbis(1,1-dimethylethyl)-)

• Product Name: Phosphine, butylbis(1,1-dimethylethyl)-
• CAS No: 29949-72-2
• MF: C₁₂H₂₇P
• MW: 202.316544771194
• MDL: MFCD00464720
• CID: 1440540
• PubChem ID: 12603441
• Update Time: 2025-06-24

Phosphine, butylbis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine, butylbis(1,1-dimethylethyl)-
• Di-t-butyl(n-butyl)phosphine
• Butyldi-tert-butylphosphine
• MFCD00464720
• butyl(ditert-butyl)phosphane
• di-t-butylphosphonium butylide
• DB-208516
• G82069
• butyldi-tert-butyl)phosphane
• 29949-72-2
• JFKBSRFAWDZHEK-UHFFFAOYSA-N
• di-tert-butyl(n-butyl)phosphine
• SCHEMBL301833

• MDL： MFCD00464720
• Inchi： 1S/C12H27P/c1-8-9-10-13(11(2,3)4)12(5,6)7/h8-10H2,1-7H3
• InChI Key： JFKBSRFAWDZHEK-UHFFFAOYSA-N
• SMILES： P(CCCC)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 202.18521
• Monoisotopic Mass: 202.185037859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Sensitiveness: air sensitive